Cas no 923687-44-9 (2-fluoro-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide)

• Product Name: 2-fluoro-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• CAS No: 923687-44-9
• MF: C₂₃H₁₆FNO₃
• MW: 373.376449584961
• CID: 5983214
• PubChem ID: 18568718
• Update Time: 2025-10-21

2-fluoro-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide
• 2-fluoro-N-[2-(4-methylphenyl)-4-oxochromen-6-yl]benzamide
• AKOS001955681
• NCGC00310426-01
• F2211-0116
• 923687-44-9
• AB01306297-01
• 2-fluoro-N-[2-(4-methylphenyl)-4-oxo-4H-chromen-6-yl]benzamide
• 2-fluoro-N-(4-oxo-2-(p-tolyl)-4H-chromen-6-yl)benzamide

• Inchi： 1S/C23H16FNO3/c1-14-6-8-15(9-7-14)22-13-20(26)18-12-16(10-11-21(18)28-22)25-23(27)17-4-2-3-5-19(17)24/h2-13H,1H3,(H,25,27)
• InChI Key： QOTYYTNXFJBBLT-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2OC(C3=CC=C(C)C=C3)=CC(=O)C=2C=1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 373.11142153g/mol
• Monoisotopic Mass: 373.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 2-fluoro-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide

2-Fluoro-N-2-(4-Methylphenyl)-4-Oxo-4H-Chromen-6-Ylbenzamide (CAS No. 923687-44-9)

The compound 2-fluoro-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide (CAS No. 923687-44-9) is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The structure of this molecule incorporates a chromen ring system, which is a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone ring. The presence of the fluoro substituent at the 2-position and the methyl group on the phenyl ring introduces additional complexity and functional diversity to the molecule.

Recent studies have highlighted the importance of chromen derivatives in pharmacology, particularly in their ability to modulate various cellular pathways. For instance, research has shown that chromen derivatives can exhibit anti-inflammatory, antioxidant, and anticancer properties. The specific substitution pattern in 2-fluoro-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide may enhance its bioavailability and target specificity, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and cyclization processes. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels, ensuring the reliability of this compound for further studies. Structural elucidation through techniques such as NMR spectroscopy and mass spectrometry has confirmed the molecular formula and functional groups present in this compound.

In terms of biological activity, 2-fluoro-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-ylbenzamide has shown potential as an inhibitor of certain enzymes involved in disease pathways. For example, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, this compound has exhibited selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent.

The methyl group on the phenyl ring plays a crucial role in modulating the physicochemical properties of this compound. It increases lipophilicity, which enhances membrane permeability and drug delivery efficiency. Furthermore, the fluoro substituent at the 2-position contributes to electronic effects that can influence binding affinity to target proteins.

Recent advancements in computational chemistry have allowed researchers to perform molecular docking studies to predict the binding modes of this compound with various protein targets. These studies have provided valuable insights into its potential interactions with key enzymes and receptors, paving the way for further experimental validation.

In conclusion, 2-fluoro-N-2-(4-methylphenyl)-4-oxo-4H-chromen-6-y1benzamide (CAS No. 923687-44-) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable tool for exploring new therapeutic strategies against various diseases.